3-{1-[2-(1H-imidazol-2-yl)benzoyl]-4-piperidinyl}-N-(3-pyridinylmethyl)propanamide

• IUPAC Name: 3-[1-[2-(1H-imidazol-2-yl)benzoyl]piperidin-4-yl]-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C24H27N5O2/c30-22(28-17-19-4-3-11-25-16-19)8-7-18-9-14-29(15-10-18)24(31)21-6-2-1-5-20(21)23-26-12-13-27-23/h1-6,11-13,16,18H,7-10,14-15,17H2,(H,26,27)(H,28,30)
• InChI Key: SVFIVPHOCBXHNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NCC2=CN=CC=C2)C(=O)C3=CC=CC=C3C4=NC=CN4
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

The molecular structure of imidazole is characterized by a five-membered ring, which includes two nitrogen atoms and three carbon atoms. The nitrogen atoms are not adjacent, leading to non-equivalent nitrogen atoms with distinct properties.

Chemical Reactions Analysis

Imidazole and its derivatives are known to participate in a variety of chemical reactions, owing to their amphoteric nature. They can act as both acids and bases, making them versatile in different chemical environments.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structures and the biological targets they interact with. For example, some imidazole derivatives have been found to exhibit antimicrobial, antitumor, and antioxidant activities.

Future Directions

Given the wide range of biological activities exhibited by imidazole derivatives, there is significant interest in developing new drugs based on this core structure. Future research will likely continue to explore the synthesis of novel imidazole derivatives and their potential applications in medicine.